Cas no 2877653-23-9 (N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide)

• Product Name: N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• CAS No: 2877653-23-9
• MF: C₁₅H₂₂ClFN₄O
• MW: 328.812785625458
• CID: 5308237
• PubChem ID: 165431792
• Update Time: 2025-10-31

N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• AKOS040887277
• F6822-3330
• 2877653-23-9
• N-[[1-(5-Chloro-2-pyrimidinyl)-4-fluoro-4-piperidinyl]methyl]-2,2-dimethylpropanamide

• Inchi： 1S/C15H22ClFN4O/c1-14(2,3)12(22)20-10-15(17)4-6-21(7-5-15)13-18-8-11(16)9-19-13/h8-9H,4-7,10H2,1-3H3,(H,20,22)
• InChI Key： OKNFTZJAKVMCLX-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2=NC=C(Cl)C=N2)CC1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 328.1466172g/mol
• Monoisotopic Mass: 328.1466172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide

Introduction to N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide and Its Significance in Modern Chemical Biology

N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide, a compound with the CAS number 2877653-23-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound integrates several key functional groups that contribute to its unique chemical properties and biological activities.

The core structure of N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide revolves around a piperidine ring, which is a common motif in many bioactive molecules. The piperidine ring is substituted with a fluorinated group at the 4-position and a chloropyrimidine moiety at the 1-position, enhancing its interactability with biological targets. This strategic arrangement of substituents not only influences the compound's solubility and stability but also modulates its binding affinity to specific enzymes and receptors.

In recent years, there has been a growing interest in the development of small molecules that can modulate the activity of kinases and other enzymes involved in critical cellular pathways. The fluorine atom in the piperidine ring of N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide plays a pivotal role in enhancing its binding interactions. Fluorinated compounds are known for their ability to improve metabolic stability and binding affinity, making them attractive candidates for drug discovery.

The chloropyrimidine substituent at the 1-position of the piperidine ring adds another layer of complexity to the compound's biological activity. Pyrimidine derivatives have been extensively studied for their roles in various biological processes, including DNA replication and repair. By incorporating a chloropyrimidine moiety, N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide may exhibit properties that are beneficial for therapeutic applications.

Recent studies have highlighted the importance of rational drug design in developing novel therapeutics. The compound N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide exemplifies this approach by combining structural features that are known to enhance biological activity. Computational modeling and high-throughput screening have been instrumental in identifying promising candidates like this one for further investigation.

The amide group at the end of the molecular chain in N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide contributes to its solubility and bioavailability. Amides are commonly found in biologically active molecules due to their ability to form hydrogen bonds, which is crucial for interactions with biological targets. The 2,2-dimethylpropanamide moiety also provides steric hindrance, which can be important for optimizing binding interactions.

The synthesis of N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of fluorinated reagents and protecting groups has been crucial in achieving the desired molecular structure.

One of the most exciting aspects of N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yll]methyl}-2,2-dimethylpropanamide is its potential as a lead compound for drug development. Preclinical studies have shown promising results regarding its ability to modulate specific biological pathways. These studies often involve evaluating the compound's efficacy, toxicity profile, and pharmacokinetic properties to determine its suitability for further clinical development.

The integration of computational chemistry and experimental biology has been instrumental in understanding the mechanism of action of N-{[1-(5-chloropyrimidin-2-yll)fluoropiperidin]-methyl}-dimethylethyleamine hydrochloride. By combining computational modeling with wet lab experiments, researchers can gain insights into how this compound interacts with biological targets at the molecular level. This approach has led to the identification of novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, N-{[1-(5-chloropyrimidin]-fluoropiperidi-nol} methyl]-dimethylethyleamine hydrochloride is a remarkable compound that exemplifies the advancements in rational drug design. Its unique molecular structure and functional groups make it a promising candidate for further investigation in pharmaceutical research. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing novel therapeutics.